Cas no 2171780-59-7 (1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol
• CAS No: 2171780-59-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5944784
• PubChem ID: 165592479
• Update Time: 2025-05-25

1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol
• EN300-1646894
• 2171780-59-7

• Inchi： 1S/C13H25NO2/c1-11(2)5-4-6-13(15,9-11)12(14)7-10(8-12)16-3/h10,15H,4-9,14H2,1-3H3
• InChI Key： PPJBMWZHVJOJRN-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(CC(C1)OC)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol

1-(1-Amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol: A Comprehensive Overview

The compound 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol (CAS No. 2171780-59-7) is a complex organic molecule with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its cyclobutyl and cyclohexan-1-ol moieties, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug discovery, materials science, and synthetic chemistry.

The molecular structure of 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol is notable for its combination of amines and ethers, which are functional groups known for their reactivity and versatility in chemical reactions. The cyclobutane ring introduces strain into the molecule, making it a candidate for studying ring-opening reactions under specific conditions. Additionally, the cyclohexanol group provides hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 2171780-59-7 with unprecedented accuracy. These studies have revealed insights into the molecule's stability, reactivity, and potential for forming supramolecular assemblies. For instance, the amino group on the cyclobutane ring can act as a nucleophile in substitution reactions, while the methoxy group can influence the molecule's solubility and bioavailability.

In terms of synthesis, 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol can be prepared through a variety of routes, including ring-closing metathesis and nucleophilic substitution. These methods have been optimized in recent years to improve yield and purity. The compound's stereochemistry is also a subject of interest, as it can significantly impact its pharmacological activity.

From a biological standpoint, 2171780-59-7 has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to modulate specific cellular pathways makes it a valuable tool in exploring new therapeutic strategies. Furthermore, the compound's structural features suggest that it could serve as a scaffold for designing more complex molecules with enhanced bioactivity.

In conclusion, 1-(1-amino-3-methoxycyclobutyl)-3,3-dimethylcyclohexan-1-ol (CAS No. 2171780-59-7) is a multifaceted compound with significant potential across various domains of chemistry and biology. Its unique structure and functional groups make it an intriguing subject for further research and development.